Cas no 1261759-63-0 (3-(3-Bromo-5-chlorophenyl)propanoic acid)

• Product Name: 3-(3-Bromo-5-chlorophenyl)propanoic acid
• CAS No: 1261759-63-0
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4565790
• Update Time: 2025-06-08

3-(3-Bromo-5-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-chlorophenyl)propanoic acid
• Benzenepropanoic acid, 3-bromo-5-chloro-
• 3-(3'-Bromo-5'-chlorophenyl)propionic acid
• 3-(3-Bromo-5-chloro-phenyl)-propionic acid
• 3-(3-Bromo-5-chlorophenyl)propanoic acid

• Inchi： 1S/C9H8BrClO2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h3-5H,1-2H2,(H,12,13)
• InChI Key： WKUXOAJTTWPIQM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CCC(=O)O)Cl

Computed Properties

• Exact Mass: 261.93962 g/mol
• Monoisotopic Mass: 261.93962 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 263.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-Bromo-5-chlorophenyl)propanoic acid

Comprehensive Introduction to 3-(3-Bromo-5-chlorophenyl)propanoic acid (CAS No. 1261759-63-0)

3-(3-Bromo-5-chlorophenyl)propanoic acid (CAS No. 1261759-63-0) is a halogenated aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and chloro substituents on the phenyl ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers increasingly focus on this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The growing interest in 3-(3-Bromo-5-chlorophenyl)propanoic acid aligns with trends in precision medicine and sustainable chemistry. As the pharmaceutical industry shifts toward green synthesis, this compound’s optimized routes are frequently discussed in journals like Organic Process Research & Development. Its CAS number 1261759-63-0 is often searched alongside terms such as "arylpropanoic acid derivatives" and "halogenated building blocks", reflecting its relevance in high-throughput screening libraries.

From a synthetic perspective, 3-(3-Bromo-5-chlorophenyl)propanoic acid serves as a precursor for metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig aminations. These methods are pivotal for constructing biaryl scaffolds, a core motif in many FDA-approved drugs. Recent publications highlight its role in developing non-steroidal anti-inflammatory drug (NSAID) analogs, addressing demands for safer alternatives with fewer side effects.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Researchers emphasize its stability under ambient conditions, though storage recommendations often include protection from light due to the photosensitive bromo group. Such details are critical for laboratories optimizing large-scale production workflows.

In agrochemical applications, CAS 1261759-63-0 derivatives are explored for their herbicidal and fungicidal properties. The 3-bromo-5-chloro substitution pattern enhances binding affinity to plant-specific enzymes, a topic gaining traction amid global efforts to improve crop yield efficiency. Patent databases reveal its use in formulations targeting resistant weed strains, a pressing issue in modern agriculture.

Environmental and regulatory considerations for 3-(3-Bromo-5-chlorophenyl)propanoic acid focus on biodegradability and eco-toxicity profiles. While not classified as hazardous under current guidelines, its halogen content warrants careful disposal protocols. This aligns with broader industry movements toward REACH compliance and green chemistry principles.

The compound’s commercial availability through major suppliers like Sigma-Aldrich and TCI has expanded its accessibility. Pricing trends correlate with demand fluctuations in contract research organizations (CROs) and academic institutions. Searches for "buy 1261759-63-0" often include filters for ≥98% purity, reflecting end-user requirements for reproducible synthetic outcomes.

Future research directions may explore 3-(3-Bromo-5-chlorophenyl)propanoic acid in proteolysis-targeting chimeras (PROTACs), an emerging therapeutic modality. Its structural versatility positions it as a candidate for E3 ligase ligands, a hot topic in oncology drug development. Such applications could further elevate its prominence in medicinal chemistry literature.